Cas no 32808-59-6 (4-[3-chloro-4-(propan-2-yl)phenyl]butanamide)

4-[3-chloro-4-(propan-2-yl)phenyl]butanamide structure
32808-59-6 structure
Product Name:4-[3-chloro-4-(propan-2-yl)phenyl]butanamide
CAS No:32808-59-6
MF:C13H18ClNO
MW:239.741122722626
CID:1453415
PubChem ID:208673
Update Time:2025-04-20

4-[3-chloro-4-(propan-2-yl)phenyl]butanamide Chemical and Physical Properties

Names and Identifiers

    • 4-[3-chloro-4-(propan-2-yl)phenyl]butanamide
    • 4-(3-chloro-4-propan-2-ylphenyl)butanamide
    • (Isopropyl-4 chloro-3 phenyl)-4 butyramide [French]
    • 32808-59-6
    • 3-Chloro-4-(1-methylethyl)benzenebutanamide
    • Benzenebutanamide, 3-chloro-4-(1-methylethyl)-
    • BRN 2268053
    • CB 875
    • DTXSID10186480
    • (Isopropyl-4 chloro-3 phenyl)-4 butyramide
    • Inchi: 1S/C13H18ClNO/c1-9(2)11-7-6-10(8-12(11)14)4-3-5-13(15)16/h6-9H,3-5H2,1-2H3,(H2,15,16)
    • InChI Key: TWLKBPUFISPONY-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C(C)C)CCCC(N)=O

Computed Properties

  • Exact Mass: 239.10784
  • Monoisotopic Mass: 239.1076919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.09
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